Cas no 2089251-73-8 (Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate)

• Product Name: Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate
• CAS No: 2089251-73-8
• MF: C₄₅H₈₉NO₅
• MW: 724.1919
• CID: 5067459
• Update Time: 2026-03-01

Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate Chemical and Physical Properties

Names and Identifiers

• Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate

• Inchi： 1S/C45H89NO5/c1-5-8-11-14-19-26-33-42(4)50-44(48)36-29-22-17-24-31-38-46(40-41-47)39-32-25-18-23-30-37-45(49)51-43(34-27-20-15-12-9-6-2)35-28-21-16-13-10-7-3/h42-43,47H,5-41H2,1-4H3
• InChI Key： BPRGRMGYJPIPFS-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)OC([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 51
• Rotatable Bond Count: 43
• Complexity: 715
• XLogP3: 15.9
• Topological Polar Surface Area: 76.1

Additional information on Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate

Research Briefing on Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate (CAS: 2089251-73-8)

Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate (CAS: 2089251-73-8) is a novel synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex ester and amide linkages, is being investigated for its potential applications in drug delivery systems, particularly in enhancing the bioavailability and targeted delivery of therapeutic agents. Recent studies have focused on its unique physicochemical properties, which make it a promising candidate for liposomal formulations and other nanocarrier systems.

The synthesis and characterization of Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. Preliminary findings suggest that its amphiphilic nature allows for efficient encapsulation of hydrophobic drugs, thereby improving their solubility and stability in biological environments. Furthermore, the compound's biodegradability and low toxicity profile have been highlighted as key advantages for in vivo applications.

In a recent study published in the Journal of Controlled Release, the compound was evaluated for its ability to form stable micelles and liposomes. The results demonstrated that Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate could effectively self-assemble into nanostructures with a high drug-loading capacity. These nanostructures exhibited prolonged circulation time in the bloodstream and enhanced accumulation in tumor tissues, as evidenced by in vivo imaging studies. Such findings underscore the compound's potential as a versatile platform for cancer therapeutics.

Another area of interest is the compound's role in improving the delivery of nucleic acid-based therapeutics. Research conducted at leading academic institutions has shown that Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate can facilitate the formation of stable complexes with siRNA and mRNA, protecting them from enzymatic degradation and promoting cellular uptake. This has significant implications for the development of next-generation gene therapies, particularly for treating genetic disorders and infectious diseases.

Despite these promising developments, challenges remain in optimizing the compound's formulation and scaling up its production. Current efforts are focused on refining the synthesis protocol to achieve higher yields and reproducibility. Additionally, ongoing preclinical studies aim to further elucidate the compound's pharmacokinetics and pharmacodynamics, as well as its potential side effects. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Decan-2-yl 8-((8-(heptadecan-9-yloxy)-8-oxooctyl)(2-hydroxyethyl)amino)octanoate (CAS: 2089251-73-8) represents a cutting-edge innovation in the field of drug delivery. Its unique structural features and functional properties position it as a valuable tool for addressing longstanding challenges in therapeutic delivery. As research progresses, this compound is likely to play a pivotal role in the development of advanced nanomedicines and personalized therapies.